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Cat. No.: B1282389 Get Quote

2-Bromo-3-nitrobenzaldehyde: A Technical
Guide
CAS Number: 90407-21-9

An In-depth Review for Researchers and Drug Development Professionals

Introduction
2-Bromo-3-nitrobenzaldehyde is a substituted aromatic aldehyde that serves as a key

intermediate in the synthesis of a variety of complex organic molecules. Its unique substitution

pattern, featuring both a bromine atom and a nitro group ortho and meta to the aldehyde

functionality, respectively, makes it a valuable building block in medicinal chemistry and

materials science.[1] The presence of these functional groups allows for diverse chemical

transformations, enabling the introduction of this substituted phenyl ring into larger molecular

scaffolds. This guide provides a comprehensive overview of the chemical and physical

properties, safety information, and detailed synthetic protocols for 2-Bromo-3-
nitrobenzaldehyde.

Chemical and Physical Properties
The fundamental properties of 2-Bromo-3-nitrobenzaldehyde are summarized in the table

below, providing a quick reference for researchers.
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Property Value Reference

CAS Number 90407-21-9 [2][3][4][5]

Molecular Formula C₇H₄BrNO₃ [5][6]

Molecular Weight 230.02 g/mol [5][6]

IUPAC Name 2-bromo-3-nitrobenzaldehyde

InChI Key
ZAYPDOMLBUBLDN-

UHFFFAOYSA-N

SMILES
O=CC1=C(Br)C(=CC=C1)--

INVALID-LINK--[O-]
[4][5]

Physical Form Solid

Melting Point 92 °C [7]

Purity ≥95% [2][4]

Storage Temperature 2-8°C, Inert atmosphere [4]

Safety Information
2-Bromo-3-nitrobenzaldehyde is classified as a hazardous substance and requires careful

handling. The table below outlines its key hazard statements and precautionary measures.
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Category GHS Hazard Statements Precautionary Statements

Health Hazards

H302: Harmful if swallowed.

H312: Harmful in contact with

skin. H315: Causes skin

irritation.[2] H317: May cause

an allergic skin reaction.[2]

H319: Causes serious eye

irritation.[2] H332: Harmful if

inhaled. H335: May cause

respiratory irritation.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Environmental Hazards
H400: Very toxic to aquatic life.

[2]

Experimental Protocols
The synthesis of 2-Bromo-3-nitrobenzaldehyde can be achieved through various routes.

Below are two detailed experimental protocols found in the literature.

Synthesis from 2-Bromo-3-nitrobenzoic Acid
This two-step protocol involves the reduction of the carboxylic acid to an alcohol, followed by

selective oxidation to the aldehyde.[1]

Step 1: Reduction of 2-Bromo-3-nitrobenzoic Acid to 2-Bromo-3-nitrobenzyl alcohol

Charge a 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet

with 2-bromo-3-nitrobenzoic acid (4.92 g, 0.02 mol).[1]

Add anhydrous THF (50 mL) and stir until the solid is completely dissolved.[1]

Cool the flask to 0 °C in an ice bath.[1]

Add Borane THF complex (1 M solution in THF, 40 mL, 0.04 mol) dropwise to the stirred

solution over 30 minutes, maintaining the temperature at 0 °C.[1]
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After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 3.5 hours.[1]

The crude 2-bromo-3-nitrobenzyl alcohol obtained is of sufficient purity (>95%) for the next

step without further purification.[1]

Step 2: Oxidation of 2-Bromo-3-nitrobenzyl alcohol to 2-Bromo-3-nitrobenzaldehyde

Charge a 250 mL round-bottom flask with Pyridinium chlorochromate (PCC) (5.82 g, 0.027

mol) and anhydrous Dichloromethane (DCM) (100 mL).[1]

Add a solution of 2-bromo-3-nitrobenzyl alcohol (4.20 g, 0.018 mol) in anhydrous DCM (20

mL) to the PCC suspension in one portion.[1]

Stir the mixture at room temperature for 3 hours, monitoring the reaction progress by TLC.[1]

Step 1: Reduction Step 2: Oxidation

2-Bromo-3-nitrobenzoic Acid 2-Bromo-3-nitrobenzyl Alcohol

1. Borane THF complex
2. Anhydrous THF, 0°C to RT 2-Bromo-3-nitrobenzyl Alcohol 2-Bromo-3-nitrobenzaldehyde

1. PCC
2. Anhydrous DCM, RT

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-3-nitrobenzaldehyde from 2-Bromo-3-nitrobenzoic Acid.

Synthesis from 2-Bromo-3-nitrotoluene
This method involves the direct oxidation of the methyl group of 2-bromo-3-nitrotoluene to an

aldehyde.

Dissolve chromium(VI) oxide (1.86 g, 6.94 mmol, 2.7 eq.) in acetic anhydride (30 mL) with

stirring until complete dissolution.[7]

In a separate flask, suspend 2-bromo-3-nitrotoluene (1.5 g, 18.7 mmol, 1 eq.) in acetic

anhydride (12 mL).[7]
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Slowly add sulfuric acid dropwise to the suspension at 0 °C.[7]

Add the previously prepared solution of chromium(VI) oxide dropwise over 1 hour and 30

minutes at 0 °C.[7]

After the addition, allow the mixture to warm to room temperature and stir for an additional 3

hours.[7]

Neutralize the reaction solution in a small amount of ice water.[7]

Collect the resulting solid product, 2-bromo-3-nitrobenzaldehyde (0.63 g, 39% yield), by

filtration. The product can be used in subsequent steps without further purification.[7]

2-Bromo-3-nitrotoluene 2-Bromo-3-nitrobenzaldehyde

1. CrO₃, Acetic Anhydride
2. H₂SO₄, 0°C to RT

Click to download full resolution via product page

Caption: Synthesis of 2-Bromo-3-nitrobenzaldehyde from 2-Bromo-3-nitrotoluene.

Applications in Research and Development
2-Bromo-3-nitrobenzaldehyde is a valuable intermediate for the synthesis of various

pharmaceutical and fine chemicals.[1] Its utility is highlighted in the preparation of more

complex molecules where the bromo and nitro functionalities can be further manipulated. For

instance, it has been used in the synthesis of cyclic selenenate/seleninate esters, which have

been studied for their glutathione peroxidase-like activities.[8] A Chinese patent describes 3-

bromo-2-nitrobenzaldehyde, a positional isomer, as an important pharmaceutical intermediate,

particularly for cardiovascular and anticancer drugs, suggesting similar potential applications

for the 2-bromo-3-nitro isomer.[9] The title compound was also isolated as a by-product during

an attempt to synthesize a diselenide, and its crystal structure has been reported.[8][10]

Conclusion
2-Bromo-3-nitrobenzaldehyde (CAS No. 90407-21-9) is a key chemical intermediate with

significant potential in drug discovery and materials science. This guide has provided essential

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22614786.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22614786.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22614786.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22614786.htm
https://www.benchchem.com/product/b1282389?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB22614786.htm
https://www.benchchem.com/product/b1282389?utm_src=pdf-body-img
https://www.benchchem.com/product/b1282389?utm_src=pdf-body
https://www.benchchem.com/product/b1282389?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_A_Two_Step_Protocol_for_the_Synthesis_of_2_Bromo_3_nitrobenzaldehyde_from_2_Bromo_3_nitrobenzoic_Acid.pdf
https://www.researchgate.net/publication/264280379_2-Bromo-3-nitrobenzaldehyde
https://patents.google.com/patent/CN103880683A/en
https://www.researchgate.net/publication/264280379_2-Bromo-3-nitrobenzaldehyde
https://pubmed.ncbi.nlm.nih.gov/21578355/
https://www.benchchem.com/product/b1282389?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


technical information, including its physicochemical properties, safety data, and detailed

synthetic procedures. The outlined experimental protocols offer reliable methods for its

preparation, facilitating its use in further research and development endeavors. As with all

chemical reagents, appropriate safety precautions should be strictly followed when handling

this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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